Indolines
Indolines are a class of heterocyclic compounds characterized by the presence of an indole ring, which consists of a benzene ring fused to a pyrrole ring. These molecules are known for their diverse chemical and biological properties, making them of significant interest in both academic research and pharmaceutical applications.
Structurally, indolines can vary based on the substitution pattern on the indole ring. Common substituents include methyl groups, hydroxyl, amino, and carboxylic acid functionalities. Due to their structural flexibility, indolines exhibit a wide range of biological activities, including potential use as antiviral agents, anticancer drugs, and neuroprotective compounds.
Indolines are often synthesized through multistep organic reactions such as condensation, ring closure, and functional group manipulation. Their synthesis methods can be optimized for the desired substituents to tailor their properties for specific applications.
In summary, indolines represent a versatile class of heterocycles with promising potential in various fields, including medicinal chemistry, materials science, and natural product research.
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
![]() |
BHPI | 56632-39-4 | C21H17NO3 |
![]() |
1H-Indole,5-fluoro-2,3-dihydro-2,2-dimethyl- | 769965-87-9 | C10H12FN |
![]() |
2H-Indol-2-one, 3-(2-chloroethyl)-1,3-dihydro- | 88426-99-7 | C10H10ClNO |
![]() |
4-ethyl-2,3-dihydro-1H-indole-2,3-dione | 34934-05-9 | C10H9NO2 |
![]() |
5H-Indol-5-one,2,3-dihydro-6-hydroxy- | 39984-17-3 | C8H7NO2 |
![]() |
3-Hydroxy-3-(2-oxo-propyl)-1,3-dihydro-indol-2-one | 33417-17-3 | C11H11NO3 |
![]() |
2,8-Dimethyl-2,3,4,4a,5,9b-hexahydro-1h-pyrido-4,3-bindole DiHCl | 33162-17-3 | C13H20Cl2N2 |
![]() |
7-Methylindolin-2-one | 3680-28-2 | C9H9NO |
![]() |
5,6-dichloro-2,3-dihydro-1H-indol-2-one | 71293-59-9 | C8H5Cl2NO |
![]() |
1H-Indole, 4-chloro-2,3-dihydro-2-methyl- | 72995-19-8 | C9H10ClN |
Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Recommended suppliers
-
Changzhou Guanjia Chemical Co., LtdFactory Trade Brand reagentsCompany nature: Private enterprises
-
Jiangsu Kolod Food Ingredients Co.,ltdFactory Trade Brand reagentsCompany nature: Private enterprises
-
Shanghai Joy Biotech LtdFactory Trade Brand reagentsCompany nature: Private enterprises
-
Hubei Cuiyuan Biotechnology Co.,LtdFactory Trade Brand reagentsCompany nature: Private enterprises
-
Beyond Pharmaceutical Co., LtdFactory Trade Brand reagentsCompany nature: Private enterprises
Recommended products









